Cas no 2228302-54-1 (2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol)

• Product Name: 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol
• CAS No: 2228302-54-1
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5902334
• PubChem ID: 165735528
• Update Time: 2025-10-19

2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol
• 2-[1-(aminooxy)-2-methylpropan-2-yl]-4,6-difluorophenol
• 2228302-54-1
• EN300-1798600

• Inchi： 1S/C10H13F2NO2/c1-10(2,5-15-13)7-3-6(11)4-8(12)9(7)14/h3-4,14H,5,13H2,1-2H3
• InChI Key： JEJSVYYQDUGOIH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C(C)(C)CON)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol

Comprehensive Overview of 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol (CAS No. 2228302-54-1)

In the realm of specialized chemical compounds, 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol (CAS No. 2228302-54-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its aminooxy and difluorophenol functional groups, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, featuring a 2-methylpropan-2-yl moiety, offers versatility in synthetic pathways, making it a valuable intermediate for advanced chemical synthesis.

The growing demand for fluorinated compounds in modern chemistry has propelled research into 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. Researchers are particularly intrigued by the compound's potential role in developing targeted therapeutics, especially in areas like oncology and neurology. Its aminooxy group also opens doors for conjugation with other molecules, a technique widely used in bioconjugation and prodrug strategies.

From an industrial perspective, CAS No. 2228302-54-1 is being explored for its utility in agrochemical formulations. The difluorophenol segment is known to contribute to the herbicidal and fungicidal activity of certain compounds, aligning with the global push for sustainable crop protection solutions. As the agricultural sector seeks eco-friendly alternatives, this compound's potential as a green chemistry candidate is under scrutiny.

In material science, the incorporation of 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol into polymers and coatings is being investigated. The fluorine atoms impart desirable properties such as thermal stability and chemical resistance, which are critical for high-performance materials. This aligns with the increasing demand for advanced materials in electronics, aerospace, and renewable energy sectors.

The synthesis and characterization of CAS No. 2228302-54-1 involve advanced techniques like NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. Analytical data confirms the compound's stability under standard conditions, making it a reliable candidate for further research. Its structure-activity relationship (SAR) is also a focal point for computational chemists leveraging AI-driven drug discovery platforms.

Environmental and safety profiles of 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol are rigorously evaluated to meet regulatory standards. As the chemical industry emphasizes sustainable practices, this compound's biodegradability and toxicity data are closely monitored. Such efforts resonate with the broader goals of Responsible Care initiatives and the UN Sustainable Development Goals (SDGs).

In conclusion, 2-1-(aminooxy)-2-methylpropan-2-yl-4,6-difluorophenol (CAS No. 2228302-54-1) represents a multifaceted compound with promising applications across diverse fields. Its molecular design and functional groups make it a standout candidate for innovation in pharmaceuticals, agriculture, and materials. As research progresses, this compound is poised to contribute significantly to cutting-edge scientific advancements.